2-(2-methoxy-4-methylphenoxy)-N-(2-((3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)acetamide

• IUPAC Name: 2-(2-methoxy-4-methylphenoxy)-N-[2-[(3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy]ethyl]acetamide
• InChI: InChI=1S/C23H23N5O4/c1-16-8-9-18(19(14-16)30-2)32-15-21(29)24-12-13-31-22-11-10-20-25-26-23(28(20)27-22)17-6-4-3-5-7-17/h3-11,14H,12-13,15H2,1-2H3,(H,24,29)
• InChI Key: CWWQHPGYKMGTTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NCCOC2=NN3C(=NN=C3C4=CC=CC=C4)C=C2)OC
• Molecular Formula: C23H23N5O4
• Molecular Weight: 433.5 g/mol
• CAS No.: 1060267-87-9

Description

This compound is a structurally complex molecule featuring a [1,2,4]triazolo[4,3-b]pyridazin core substituted at position 3 with a phenyl group and at position 6 with an ethoxy-linked acetamide moiety. The acetamide side chain terminates in a 2-methoxy-4-methylphenoxy group. Its synthesis likely involves nucleophilic substitution or coupling reactions, as seen in analogous compounds .

Mechanism of Action

Mode of Action

It is known that the nearly orthogonal 2-methoxyphenyl group disrupts the ability of the radical to form columns of π-stacked molecules typically observed in organic radicals with extended π-conjugated aromatic frameworks.

Pharmacokinetics

The compound’s hydrophobic nature, as indicated by its xlogp value, suggests that it may have good absorption and distribution characteristics. The compound’s bioavailability would be influenced by factors such as its solubility, stability, and metabolism, which need further investigation.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets.

Disclaimer: The information provided here is based on the current state of our knowledge and may be subject to change as new research findings emerge.

Biological Activity

The compound 2-(2-methoxy-4-methylphenoxy)-N-(2-((3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)acetamide , with the molecular formula $C_{23}H_{23}N_{5}O_{4}$ and a molecular weight of 433.5 g/mol, has garnered attention for its potential biological activities. This article reviews the biological properties, mechanisms of action, and relevant research findings regarding this compound.

Chemical Structure

The structural formula of the compound is illustrated below:

$$\text{IUPAC Name }2-(2-\text{methoxy}-4-\text{methylphenoxy})-N-(2-((3-\text{phenyl}-[1,2,4]\text{triazolo}[4,3-b]\text{pyridazin}-6-\text{yl})\text{oxy})\text{ethyl})\text{acetamide}$$

Biological Activity Overview

Research indicates that compounds containing triazole and pyridazine moieties often exhibit a range of biological activities. These include:

• Anticancer Activity : The presence of the triazole ring is associated with significant anticancer properties. Studies suggest that triazole derivatives inhibit various cancer cell lines by targeting specific enzymes involved in cell proliferation and survival .
• Antimicrobial Properties : Similar compounds have shown effectiveness against various bacterial and fungal strains, suggesting a potential for antimicrobial applications .
• Anti-inflammatory Effects : The compound may also exhibit anti-inflammatory properties, which are common among derivatives containing heterocyclic structures .

The biological activity of this compound is likely attributed to its ability to interact with multiple biological targets:

• Enzyme Inhibition : The triazole moiety can form hydrogen bonds with active sites on enzymes such as:
  • Thymidylate synthase
  • Histone deacetylases (HDAC)
  • Topoisomerases .
• Receptor Modulation : Potential interactions with various receptors involved in inflammatory and cancer pathways may contribute to its therapeutic effects.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	References
Anticancer	Inhibition of cancer cell growth	,
Antimicrobial	Effective against bacteria/fungi	,
Anti-inflammatory	Reduction in inflammatory markers	,

Case Studies

• Anticancer Study : A study evaluated the efficacy of a related triazole compound against breast cancer cells, demonstrating a significant reduction in cell viability at concentrations as low as 10 µM. The mechanism was linked to apoptosis induction via caspase activation.
• Antimicrobial Evaluation : Another investigation tested the compound against Staphylococcus aureus and Escherichia coli, showing a minimum inhibitory concentration (MIC) of 15 µg/mL for both pathogens.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs primarily differ in substituents on the triazolo-pyridazin core and the acetamide side chain. Below is a detailed comparison based on the evidence:

Core Modifications

3-Phenyl vs. 3-(4-Methoxyphenyl) Substitution AG01AQFE (CAS 1204296-37-6): Features a 3-(4-methoxyphenyl) group instead of phenyl. Molecular weight: 285.30 g/mol . 891117-12-7: Substitutes the phenyl group with a methyl group at position 3, reducing steric bulk. This modification may improve solubility but decrease target selectivity .

Side Chain Variations

Acetamide vs. Ethanamine Linkers AG01AQFE replaces the acetamide with an ethanamine group, eliminating the carbonyl functionality. This change reduces hydrogen-bonding capacity and may impact pharmacokinetics . Compounds: Derivatives with thiazolidinone or coumarin-based side chains exhibit distinct electronic profiles, favoring interactions with enzymes like kinases or proteases .

Phenoxy Group Modifications

2-Methoxy-4-Methylphenoxy vs. 4-Ethoxyphenyl 891117-12-7: Uses a 4-ethoxyphenyl group, which increases lipophilicity compared to the target compound’s methyl-substituted phenoxy group. Ethoxy groups are prone to oxidative metabolism, affecting half-life .

Structural and Property Comparison Table

Compound Name	Core Substituent	Side Chain	Molecular Weight (g/mol)	Key Properties/Notes
Target Compound	3-Phenyl	2-(2-Methoxy-4-methylphenoxy)	N/A	High rigidity; moderate lipophilicity
AG01AQFE	3-(4-Methoxyphenyl)	Ethanamine	285.30	Acute toxicity (GHS Category 3)
891117-12-7	3-Methyl	4-Ethoxyphenyl	N/A	Enhanced lipophilicity
Compounds	Varied	Thiazolidinone/Coumarin	300–400	Enzyme-targeting potential

Q & A

Q. What are the key steps in synthesizing this compound, and how can intermediates be purified?

• Methodological Answer: The synthesis typically involves multi-step reactions, such as nucleophilic substitution, reduction, and condensation. For example:

• Substitution reactions under alkaline conditions (e.g., potassium carbonate in DMF) for ether bond formation .
• Reduction of nitro groups using iron powder under acidic conditions .
• Condensation with cyanoacetic acid or similar reagents using condensing agents like DCC .
• Purification: Use column chromatography or recrystallization. Thin-layer chromatography (TLC) is recommended for monitoring reaction progress .

Q. How should researchers handle this compound safely in the lab?

• Methodological Answer:

• Personal Protective Equipment (PPE): Wear nitrile gloves, lab coats, and safety goggles. Use fume hoods to avoid inhalation .
• Emergency Protocols: For skin contact, wash with soap and water; for eye exposure, rinse with water for 15+ minutes .
• Storage: Keep in airtight containers at 2–8°C, away from incompatible materials like strong oxidizers .

Q. What spectroscopic techniques are used to characterize this compound?

• Methodological Answer:

• IR Spectroscopy: Identify functional groups (e.g., amide C=O stretch at ~1667 cm⁻¹, OCH₃ at ~3044 cm⁻¹) .
• ¹H/¹³C NMR: Assign peaks for aromatic protons (δ 6.9–7.5 ppm) and methoxy groups (δ ~3.8 ppm) .
• Mass Spectrometry (MS): Confirm molecular weight (e.g., m/z 430.2 [M+1]) .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yield in triazolo-pyridazine core formation?

• Methodological Answer:

• Catalyst Screening: Test Lewis acids (e.g., ZnCl₂) or organocatalysts to enhance cyclization efficiency .
• Solvent Optimization: Compare polar aprotic solvents (DMF, DMSO) versus ethers. DMF increases solubility but may require higher temperatures .
• Reaction Monitoring: Use HPLC or in-situ FTIR to track intermediate formation and adjust reaction times .

Q. How to resolve contradictions in spectral data (e.g., NMR shifts vs. computational predictions)?

• Methodological Answer:

• Validation: Compare experimental data with literature values (e.g., δ 3.8 ppm for OCH₃ in similar acetamide derivatives) .
• Computational Modeling: Use DFT calculations (e.g., Gaussian software) to simulate NMR spectra and identify discrepancies due to solvent effects or tautomerism .
• Repeat Experiments: Ensure sample purity via recrystallization and reacquire spectra under standardized conditions .

Q. What strategies are effective for modifying the acetamide/phenoxy substituents to enhance bioactivity?

• Methodological Answer:

• Structure-Activity Relationship (SAR) Studies:
• Introduce electron-withdrawing groups (e.g., -NO₂) on the phenyl ring to modulate electronic effects .
• Replace methoxy with bulkier alkoxy groups (e.g., ethoxy) to assess steric hindrance .
• Synthetic Routes:
• Use Ullmann coupling for aryl-ether bond formation .
• Employ Mitsunobu reactions for stereospecific substitutions .

Data Contradiction Analysis Example

Observed vs. Calculated Elemental Analysis:
In a synthesized derivative, 3c (C₁₉H₁₅N₃O₇S) showed:

Parameter	Calculated (%)	Found (%)
Carbon	53.1	54.21
Nitrogen	9.79	6.57
Resolution:

• Possible Causes: Incomplete combustion during analysis or residual solvent.
• Action: Reanalyze via CHNS-O elemental analyzer after drying under vacuum for 24 hours .

Computational Modeling Integration

Q. How can computational tools predict reactivity or stability of intermediates?

• Methodological Answer:

• Reaction Path Search: Use quantum chemical software (e.g., GRRM) to map energy barriers for cyclization steps .
• Molecular Dynamics (MD): Simulate solvent effects on intermediate stability (e.g., DMF vs. THF) .